Hydron;chloride

Specification

• CAS No.: 310202-69-4
• Molecular Formula: HCl; ClH
• Molecular Weight: 36.46 g/mol
• IUPAC Name: hydron;chloride
• Standard InChI: InChI=1S/ClH/h1H
• Standard InChI Key: VEXZGXHMUGYJMC-UHFFFAOYSA-N
• Impurities: Hydrochloric acid ... contains mainly volatile impurities such as chlorinated hydrocarbons. ... the impurities may be removed from the acid by stripping. Stripping with an inert gas stream, which results in lower energy consumption, is possible, although in most cases heating of the gas is preferable for environmental reasons. Inorganic impurities, in particular iron, are removed by ion exchange.; Max limits as 0.003% ammonia; 0.000001% as 0.0001% free chlorine; 0.0001% heavy metals; 0.00002% iron; 0.0001% sulfate; and 0.0001% sulfite.
• SMILES: [H+].[Cl-]
• Canonical SMILES: [H+].[Cl-]
• Boiling Point: 123 °F at 760 mm Hg (USCG, 1999); -121 °F at 760 mm Hg (A constant boiling azeotrope with water containing 20.22% hydrogen chloride boils at 227° F.) (EPA, 1998); -121 °F at 760 mm Hg (NIOSH, 2016); -85.05 °C at 760 mm Hg; -85.1 °C; -121°F
• Colorform: Colorless gas
• Melting Point: -174.6 °F (Melting point is -13.7° F for a 39.17% weight/weight solution.) (EPA, 1998); -174 °F (NIOSH, 2016); -114.22 °C; -114.2 °C; -174°F

Introduction

Chemical Identity and Fundamental Properties

Hydrogen chloride is a chemical compound comprised of a hydrogen atom covalently bonded to a chlorine atom, with the molecular formula HCl. It belongs to the class of compounds known as hydrogen halides, where a hydrogen atom with relatively low electronegativity is attached to a halogen element (chlorine in this case) with higher electronegativity. Chlorine, as a member of Group 17 (halogens) in the periodic table, possesses seven electrons in its outer shell, making its valency equal to one since it requires only a single additional electron to achieve the stable noble gas configuration. This electronegativity difference between hydrogen and chlorine creates a polar covalent bond, resulting in an uneven distribution of electrons that gives hydrogen chloride its characteristic reactivity and solubility properties.

The bond in hydrogen chloride is covalent but highly polarized due to chlorine's greater electronegativity, which causes the bonding electrons to be distributed unequally. This polarity is crucial to understanding hydrogen chloride's behavior in various chemical reactions and its high solubility in polar solvents like water. When dissolved in water, hydrogen chloride undergoes complete dissociation, releasing hydrogen ions (H⁺) that readily combine with water molecules to form hydronium ions (H₃O⁺). This process is described by the following exothermic reaction:

HCl + H₂O → H₃O⁺ + Cl⁻

This dissociation is what distinguishes hydrogen chloride gas from hydrochloric acid, which is simply the aqueous solution of hydrogen chloride. Despite sharing the same chemical formula, they exhibit distinct physical states and chemical behaviors in different environments.

Physical Characteristics

Hydrogen chloride exists as a colorless gas under standard conditions, though it may appear slightly yellowish when present in significant concentrations. It has a distinctive sharp, irritating odor that can be detected at concentrations as low as 0.25 to 10 ppm, making it easily recognizable even at low concentrations. The gas is non-flammable but highly reactive, particularly with water and basic substances.

Physical Constants and Properties

The following table summarizes the key physical properties of hydrogen chloride:

Property	Value
Molecular Weight	36.46 g/mol
Physical State (at STP)	Colorless gas
Melting Point	-114.22°C
Boiling Point	-85.05°C
Critical Temperature	51.55°C
Critical Pressure	82.01 atm
Critical Volume	81 cm³/mol
Triple Point	-114.25°C
Gas Density	1.639 g/L (1.268 times heavier than air)
Liquid Density (at -155°C)	1.045 g/cm³
Solid Density (at -192°C)	1.507 g/cm³
Refractive Index (gas at 0°C)	1.000446
Dielectric Constant (at 25°C)	1.0046

Hydrogen chloride is significantly heavier than air, with a density ratio of 1.268, which causes it to sink and accumulate in low-lying areas when released. This property is particularly important when considering safety protocols for handling the gas. The gas liquefies at -85.05°C to form a colorless liquid and freezes into a white crystalline solid at -114.22°C.

Solubility Properties

Hydrogen chloride is highly soluble in water and certain organic solvents, as illustrated in the following table:

Solvent	Solubility (g/100g solution at 20°C)
Water	42.02 (or 72.47 g/100g water)
Methanol	47.0
Diethyl Ether	24.9

The exceptional water solubility of hydrogen chloride is a direct consequence of its molecular polarity and the strong hydrogen bonding that occurs in aqueous solutions. When hydrogen chloride dissolves in water to form hydrochloric acid, the solution forms a constant boiling azeotrope at a concentration of 20.22% HCl, which boils at 108.6°C. The commercial concentrated hydrochloric acid typically contains about 37.8% HCl by weight, with a density of approximately 1.19 g/mL at 25°C.

Chemical Properties and Reactions

Hydrogen chloride exhibits chemical properties characteristic of strong acids when in aqueous solution, though the gaseous form behaves differently. The compound has a pKa value of approximately -7 at 25°C, indicating it is a very strong acid that undergoes complete dissociation in water. This extreme acidity is due to the high polarity of the H-Cl bond, which facilitates the release of hydrogen ions in solution.

Acid-Base Reactions

As a strong acid in solution, hydrogen chloride readily reacts with bases to form chloride salts and water. The general reaction with a base (B) can be represented as:

HCl + B → B-H⁺ + Cl⁻

With metal hydroxides, the reaction produces the corresponding metal chloride:

HCl + MOH → MCl + H₂O

These neutralization reactions are highly exothermic and form the basis for many industrial applications of hydrochloric acid.

Reactions with Metals

Hydrogen chloride (as hydrochloric acid) reacts with most metals to produce hydrogen gas and the corresponding metal chloride:

2HCl + M → MCl₂ + H₂

This reaction is the foundation for the use of hydrochloric acid in metal pickling processes, where the acid removes oxide layers and other impurities from metal surfaces. The reactivity varies significantly depending on the metal, with more active metals like zinc and magnesium reacting vigorously, while less reactive metals like copper may require additional oxidizing agents to react effectively.

Production Methods

Industrial production of hydrogen chloride employs several methods, with the majority of commercial hydrogen chloride generated as a by-product of other chemical manufacturing processes.

Direct Synthesis

The direct combination of hydrogen and chlorine gases produces hydrogen chloride in a highly exothermic reaction:

H₂ + Cl₂ → 2HCl

This reaction is typically carried out under controlled conditions to manage the heat release and ensure safety.

By-product Recovery

In the United States, more than 95% of hydrogen chloride/hydrochloric acid is produced as a by-product from chlorine-using processes in the manufacture of chlorinated hydrocarbons. Significant quantities of hydrogen chloride are recycled for use in other production processes, such as ethylene dichloride (EDC) production.

Salt-Acid Reaction

Hydrogen chloride can also be produced by the reaction of metal chlorides with strong acids:

MCl + H₂SO₄ → HCl + MHSO₄

This method is less common industrially but remains important for specific applications and laboratory-scale production.

Applications and Uses

Hydrogen chloride and its aqueous form, hydrochloric acid, find extensive applications across numerous industries due to their unique chemical properties.

Chemical Manufacturing

In the chemical industry, hydrogen chloride serves multiple crucial functions:

• Production of inorganic chloride salts

• Manufacture of vinyl chloride from acetylene

• Synthesis of alkyl chlorides from olefins

• Production of dyes, artificial silk, and pigments

• Manufacturing of pharmaceuticals, particularly hydrochloride salts of organic bases

• Catalyst and solvent in organic syntheses

• Reagent for alcohol chlorination

• Facilitator for nitration reactions

• Production of phosphoric acid and ammonium chloride

Metallurgical Applications

Hydrogen chloride's ability to react with metal oxides makes it valuable in metallurgical processes:

• Pickling and cleaning of metal products to remove oxide layers

• Ore refining and processing

• Removing scale from boilers and heat-exchange equipment

Other Industrial Applications

Additional applications include:

• Manufacture of fertilizers

• Leather processing (deliming and tanning)

• Oil and gas well treatment for improving production

• Textile scouring

• Water treatment for pH control

• Brewing industry processes

• Laboratory reagent for various analytical and synthetic procedures

The gaseous form of hydrogen chloride is primarily used for ethylene dichloride (EDC) and vinyl chloride monomer (VCM) production, while the aqueous form (hydrochloric acid) is employed in applications such as oil well acidification and steel pickling.

Environmental Fate and Behavior

Understanding the environmental behavior of hydrogen chloride is essential for assessing its potential ecological impact and developing appropriate management strategies.

Natural Sources and Occurrence

Hydrogen chloride occurs naturally in the environment through several processes:

• Reaction of sea salt aerosol with acidic sulfate in ocean surfaces

• Atmospheric or aquatic degradation (hydrolysis or biodegradation) of organo-halogens

• Volcanic eruptions, which inject approximately 400,000-11,000,000 tonnes of hydrogen chloride into the atmosphere annually